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Compound of Interest

Compound Name: SIM1

Cat. No.: B8201591 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals resolve common

issues encountered during SIM1 western blotting experiments.

SIM1 Protein and Antibody Quick Facts
The following table summarizes key information for performing a western blot against the SIM1
protein.
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Parameter Details Source(s)

Gene Name
SIM BHLH Transcription Factor

1
[1]

Aliases
bHLHe14, Single-minded

homolog 1
[2][3]

Protein Type

Basic helix-loop-helix (bHLH)

PAS domain transcription

factor

[3][4]

Expected Molecular Weight Approximately 85 kDa [4]

Cellular Localization Nucleus [5]

Recommended Positive

Controls

HEK293 or 293A cell lysate,

fetal kidney tissue
[1][2][6]

Typical Antibody Dilutions
1:1,000 - 1:2,000 or 1-3 µg/mL

for primary antibody
[2][7]

Known Interactions
Forms complexes with other

proteins, such as ARNT
[5]

Detailed Experimental Protocol for SIM1 Western
Blot
This protocol provides a general framework for detecting SIM1. Optimal conditions may need to

be determined empirically by the end-user.

1. Sample Preparation (Cell Lysate)

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with fresh protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.
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Transfer the supernatant to a new tube and determine the protein concentration using a BCA

or Bradford assay.

Add Laemmli sample buffer to the desired amount of protein (e.g., 35 µg) and boil at 95-

100°C for 5-10 minutes to denature the proteins.[2]

2. SDS-PAGE

Load the denatured protein samples and a molecular weight marker into the wells of a

polyacrylamide gel (e.g., 4-12% gradient gel).

Run the gel in 1X running buffer until the dye front reaches the bottom of the gel.

3. Protein Transfer

Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

Ensure the gel and membrane are tightly sandwiched together to avoid bubbles or transfer

artifacts.[8]

Perform the transfer according to the transfer system manufacturer's instructions (e.g., wet

or semi-dry transfer).

After transfer, you can briefly stain the membrane with Ponceau S to visualize total protein

and confirm successful transfer.[9]

4. Blocking

Wash the membrane briefly with TBST (Tris-Buffered Saline with 0.1% Tween-20).

Block the membrane in 5% non-fat dry milk or 5% BSA in TBST for at least 1 hour at room

temperature to prevent non-specific antibody binding.[10]

5. Antibody Incubation

Primary Antibody: Dilute the SIM1 primary antibody in blocking buffer at the recommended

concentration (e.g., 1:1,000).[7] Incubate the membrane with the primary antibody solution

for 2 hours at room temperature or overnight at 4°C with gentle agitation.
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Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove

unbound primary antibody.[10]

Secondary Antibody: Dilute the appropriate HRP-conjugated secondary antibody (e.g., anti-

rabbit IgG) in blocking buffer. Incubate the membrane for 1 hour at room temperature with

gentle agitation.[10]

Final Washing: Wash the membrane three times for 10 minutes each with TBST.

6. Detection

Prepare the enhanced chemiluminescence (ECL) detection reagent according to the

manufacturer's instructions.

Incubate the membrane with the ECL reagent for the specified time (typically 1-5 minutes).

Capture the chemiluminescent signal using a digital imager or X-ray film.
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Caption: A standard workflow for performing a SIM1 western blot experiment.
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SIM1 Western Blot Troubleshooting Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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